Cas no 1447607-65-9 (3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol)

3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol is a heterocyclic compound featuring a fused imidazopyrazine core with bromo and chloro substituents, coupled with a methylcyclobutanol moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromine and chlorine enhances its utility in cross-coupling reactions, while the cyclobutanol group offers steric and electronic modulation for further functionalization. Its high purity and stability under standard conditions ensure reliable performance in complex organic transformations. Researchers favor this compound for its versatility in constructing biologically active molecules, particularly in medicinal chemistry for targeted drug development.

3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol structure

1447607-65-9 structure

Product Name:3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol

CAS No:1447607-65-9

MF:C₁₁H₁₁BrClN₃O

MW:316.581540346146

CID:4823439

Update Time:2025-06-03

3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol Chemical and Physical Properties

Names and Identifiers

- 3-(1-BROMO-8-CHLOROIMIDAZO[1,5-A]PYRAZIN-3-YL)-1-METHYLCYCLOBUTANOL
- SB17810
- 3-(1-Bromo-8-chloroimidazo [1,5-a]pyrazin-3-yl)-1-methylcyclobutanol
- 3-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)-1-methylcyclobutan-1-ol
- 3-(1-Bromo-8-chloroimidazo[1,5-alpha]pyrazin-3-yl)-1-methylcyclobutanol
- (1s,3r)-3-{1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl}-1-methylcyclobutan-1-ol
- (1S,3s)-3-(1-bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)-1-methyl
- 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol
- Inchi： 1S/C11H11BrClN3O/c1-11(17)4-6(5-11)10-15-8(12)7-9(13)14-2-3-16(7)10/h2-3,6,17H,4-5H2,1H3
- InChI Key： BHANQQWNLCKMCA-UHFFFAOYSA-N
- SMILES： BrC1=C2C(=NC=CN2C(C2CC(C)(C2)O)=N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 313
XLogP3: 2.9
Topological Polar Surface Area: 50.4

3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A099002694-250mg	3-(1-Bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)-1-methylcyclobutanol	1447607-65-9	97%	250mg	$433.16	2022-04-02
Alichem	A099002694-1g	3-(1-Bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)-1-methylcyclobutanol	1447607-65-9	97%	1g	$1,292.04	2022-04-02
Chemenu	CM505285-1g	3-(1-Bromo-8-chloroimidazo[1,5-a]pyrazin-3-yl)-1-methylcyclobutanol	1447607-65-9	98%	1g	$***	2023-03-31

3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Additional information on 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol

Research Brief on 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol (CAS: 1447607-65-9)

3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol (CAS: 1447607-65-9) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to the imidazopyrazine class, which is known for its diverse pharmacological activities, including kinase inhibition and modulation of various signaling pathways. The presence of bromo and chloro substituents, along with the cyclobutanol moiety, suggests potential applications in targeted drug discovery, particularly in oncology and inflammatory diseases.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its unique chemical properties and potential as a scaffold for further derivatization. The compound's molecular structure has been elucidated using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and stability under standard laboratory conditions. Preliminary in vitro assays indicate that 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol exhibits moderate inhibitory activity against specific kinases, making it a promising candidate for further optimization.

One of the key challenges in the development of this compound is its synthetic accessibility. Recent publications have reported improved synthetic routes that enhance yield and scalability, addressing previous limitations. These advancements are critical for enabling large-scale production and subsequent preclinical evaluation. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, offering a rational basis for structure-activity relationship (SAR) studies.

The pharmacological potential of 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol is further supported by its favorable pharmacokinetic properties, as evidenced by recent in vivo studies. The compound demonstrates good oral bioavailability and metabolic stability, which are essential for its progression into clinical development. However, further toxicological assessments are required to ensure its safety profile.

In conclusion, 3-(1-Bromo-8-chloroimidazo[1,5-A]pyrazin-3-YL)-1-methylcyclobutanol represents a promising chemical entity with significant potential in drug discovery. Ongoing research efforts are focused on optimizing its biological activity and exploring its therapeutic applications. Future studies should aim to elucidate its mechanism of action and evaluate its efficacy in disease-relevant models.